Cas no 2253630-97-4 (1-ethyl-6-{[3-(2-methylbenzoyl)-1,2,4-oxadiazol-5-yl]methyl}-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one)

• Product Name: 1-ethyl-6-{[3-(2-methylbenzoyl)-1,2,4-oxadiazol-5-yl]methyl}-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one
• CAS No: 2253630-97-4
• MF: C₂₀H₁₈N₄O₃
• MW: 362.381924152374
• CID: 6155584
• PubChem ID: 165731349
• Update Time: 2025-10-29

1-ethyl-6-{[3-(2-methylbenzoyl)-1,2,4-oxadiazol-5-yl]methyl}-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-6-{[3-(2-methylbenzoyl)-1,2,4-oxadiazol-5-yl]methyl}-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one
• EN300-6496712
• 2253630-97-4
• 1-ethyl-6-[[3-(2-methylbenzoyl)-1,2,4-oxadiazol-5-yl]methyl]pyrrolo[2,3-c]pyridin-7-one

• Inchi： 1S/C20H18N4O3/c1-3-23-10-8-14-9-11-24(20(26)17(14)23)12-16-21-19(22-27-16)18(25)15-7-5-4-6-13(15)2/h4-11H,3,12H2,1-2H3
• InChI Key： PIPKWZXRIPATQK-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=CN1CC1=NC(C(C3C=CC=CC=3C)=O)=NO1)C=CN2CC

Computed Properties

• Exact Mass: 362.13789045g/mol
• Monoisotopic Mass: 362.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.2Ų

Additional information on 1-ethyl-6-{[3-(2-methylbenzoyl)-1,2,4-oxadiazol-5-yl]methyl}-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one

Compound 2253630-97-4: 1-Ethyl-6-{[3-(2-Methylbenzoyl)-1,2,4-Oxadiazol-5-yl]methyl}-1H,6H,7H-Pyrrolo[2,3-c]pyridin-7-one

The compound with CAS No. 2253630-97-4, named 1-Ethyl-6-{[3-(2-Methylbenzoyl)-1,2,4-Oxadiazol-5-yl]methyl}-1H,6H,7H-Pyrrolo[2,3-c]pyridin-7-one, is a highly complex organic molecule with significant potential in the field of drug discovery and materials science. This compound belongs to the class of heterocyclic compounds, which are known for their diverse biological activities and structural versatility. The molecule features a pyrrolopyridinone core with substituents that include an ethyl group and a 1,2,4-oxadiazole moiety linked via a methylene bridge. These structural elements contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of novel therapeutics. For instance, researchers have demonstrated that pyrrolopyridinone derivatives can exhibit potent anti-inflammatory and antioxidant activities due to their ability to modulate key cellular pathways. The presence of the 1,2,4-oxadiazole group in this compound further enhances its potential as a bioactive agent. Oxadiazoles are known for their ability to act as hydrogen bond donors and acceptors, which can significantly influence the compound's solubility and bioavailability.

The synthesis of 1-Ethyl-6-{[3-(2-Methylbenzoyl)-1,2,4-Oxadiazol-5-yl]methyl}-1H,6H,7H-Pyrrolo[2,3-c]pyridin-7-one involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. Key steps include the formation of the pyrrolopyridinone core through cyclization reactions and the subsequent introduction of the oxadiazole moiety via nucleophilic substitution or coupling reactions. The ethyl group is typically introduced at an early stage to ensure proper stereochemistry and regioselectivity.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Recent research has shown that pyrrolopyridinone derivatives can target specific enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The ability of this compound to cross the blood-brain barrier (BBB) due to its lipophilic nature makes it an attractive candidate for further investigation in this area.

In addition to its therapeutic potential, 1-Ethyl-6-{[3-(2-Methylbenzoyl)-1,2,4-Oxadiazol-5-yl]methyl}-1H,6H,7H-Pyrrolo[2,3-c]pyridin-7-one has also been studied for its role in materials science. Its rigid structure and conjugated system make it a suitable candidate for use in organic electronics. Researchers have explored its application as a component in light-emitting diodes (LEDs) and solar cells due to its ability to facilitate efficient charge transport.

The structural complexity of this compound also presents challenges in terms of scalability and cost-effectiveness for large-scale production. However, advancements in catalytic methods and green chemistry practices are gradually addressing these issues. For example, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields.

In conclusion, 1-Ethyl-6-{[3-(2-Methylbenzoyl)-1,2,4-Oxadiazol-5-yl]methyl}-1H